Cas no 138801-74-8 (3-(furan-2-yl)(2-methyl-1H-indol-3-yl)methyl-2-methyl-1H-indole)

• Product Name: 3-(furan-2-yl)(2-methyl-1H-indol-3-yl)methyl-2-methyl-1H-indole
• CAS No: 138801-74-8
• MF: C₂₃H₂₀N₂O
• MW: 340.417705535889
• CID: 6234174
• PubChem ID: 2944740
• Update Time: 2025-05-30

3-(furan-2-yl)(2-methyl-1H-indol-3-yl)methyl-2-methyl-1H-indole Chemical and Physical Properties

Names and Identifiers

• 3-(furan-2-yl)(2-methyl-1H-indol-3-yl)methyl-2-methyl-1H-indole
• SR-01000445593
• 3-[furan-2-yl-(2-methyl-1H-indol-3-yl)methyl]-2-methyl-1H-indole
• AKOS000357460
• 138801-74-8
• 3,3'-(furan-2-ylmethylene)bis(2-methyl-1H-indole)
• Z56801209
• UPCMLD0ENAT5474748:001
• 3-[(furan-2-yl)(2-methyl-1H-indol-3-yl)methyl]-2-methyl-1H-indole
• SR-01000445593-1
• F0815-0035

• Inchi： 1S/C23H20N2O/c1-14-21(16-8-3-5-10-18(16)24-14)23(20-12-7-13-26-20)22-15(2)25-19-11-6-4-9-17(19)22/h3-13,23-25H,1-2H3
• InChI Key： HHGCMGFYSAVUJI-UHFFFAOYSA-N
• SMILES： O1C=CC=C1C(C1=C(C)NC2C=CC=CC1=2)C1=C(C)NC2C=CC=CC1=2

Computed Properties

• Exact Mass: 340.157563266g/mol
• Monoisotopic Mass: 340.157563266g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 461
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.5
• Topological Polar Surface Area: 44.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives 3-alkylindoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles 3-alkylindoles

Additional information on 3-(furan-2-yl)(2-methyl-1H-indol-3-yl)methyl-2-methyl-1H-indole

Introduction to 3-(Furan-2-yl)(2-methyl-1H-indol-3-yl)methyl-2-methyl-1H-indole (CAS No. 138801-74-8)

3-(Furan-2-yl)(2-methyl-1H-indol-3-yl)methyl-2-methyl-1H-indole, with the CAS number 138801-74-8, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as Furanindole, is characterized by its unique structural features, which include a furan ring and two indole moieties. The presence of these functional groups imparts distinct chemical and biological properties, making it a valuable candidate for various applications in drug discovery and development.

The molecular formula of 3-(Furan-2-yl)(2-methyl-1H-indol-3-yl)methyl-2-methyl-1H-indole is C₂₀H₁₉NO₂, and its molecular weight is approximately 305.37 g/mol. The compound's structure consists of a central indole core with a methyl group at the 2-position, a furan ring attached to the 3-position, and another indole moiety linked via a methyl bridge. This intricate arrangement of functional groups provides a rich platform for exploring its potential biological activities.

Recent studies have highlighted the pharmacological potential of Furanindole. One notable area of research is its anti-inflammatory properties. In vitro and in vivo studies have demonstrated that 3-(Furan-2-yl)(2-methyl-1H-indol-3-yl)methyl-2-methyl-1H-indole exhibits significant anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. These findings suggest that the compound could be a promising candidate for the treatment of inflammatory diseases.

Beyond its anti-inflammatory properties, Furanindole has also shown potential in neuroprotective applications. Research has indicated that the compound can protect neurons from oxidative stress and apoptosis, which are key factors in neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The mechanism behind this neuroprotective effect is thought to involve the activation of antioxidant pathways and the modulation of mitochondrial function.

In addition to its therapeutic potential, 3-(Furan-2-yl)(2-methyl-1H-indol-3-yl)methyl-2-methyl-1H-indole has been studied for its anti-cancer properties. Preclinical studies have shown that the compound can inhibit the growth of various cancer cell lines, including those derived from breast, lung, and colon cancers. The anti-cancer activity is attributed to its ability to induce cell cycle arrest and apoptosis in cancer cells while sparing normal cells.

The synthesis of Furanindole involves several steps, including the formation of the indole core, the introduction of the furan ring, and the final coupling reaction to form the complete molecule. Various synthetic routes have been reported in the literature, each with its own advantages and challenges. One common approach involves the use of palladium-catalyzed cross-coupling reactions to link the indole and furan moieties efficiently.

The physicochemical properties of 3-(Furan-2-yl)(2-methyl-1H-indol-3-yl)methyl-2-methyl-1H-indole are also important considerations for its application in drug development. The compound is generally insoluble in water but can be dissolved in organic solvents such as DMSO or ethanol. Its stability under different conditions, including temperature and pH, has been studied to ensure its suitability for formulation and delivery.

In conclusion, 3-(Furan-2-yl)(2-methyl-1H-indol-3-y l)methyl - 2 - methyl - 1 H - indole strong > (CAS No . 138801 - 74 - 8) represents a promising compound with diverse biological activities . Its unique structural features , combined with its potential therapeutic applications , make it an attractive target for further research and development . As ongoing studies continue to unravel its mechanisms of action , it is likely that this compound will play an increasingly important role in advancing our understanding of various diseases and their treatments . p >